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For Researchers, Scientists, and Drug Development Professionals

Introduction

L-5-Hydroxytryptophan-d3 (L-5-HTP-d3) is the deuterium-labeled form of L-5-
Hydroxytryptophan (L-5-HTP), a naturally occurring amino acid and a direct precursor to the
neurotransmitter serotonin.[1][2][3] In the field of drug development and clinical research,
stable isotope-labeled compounds like L-5-HTP-d3 are invaluable tools. They are primarily
utilized as internal standards in quantitative analytical methods, such as mass spectrometry, to
ensure the accuracy and precision of measurements.[3] This technical guide provides a
comprehensive overview of the properties, applications, and relevant experimental
methodologies for L-5-Hydroxytryptophan-d3.

Core Properties of L-5-Hydroxytryptophan-d3

L-5-Hydroxytryptophan-d3 is chemically identical to its non-labeled counterpart, with the
exception of the substitution of three hydrogen atoms with deuterium. This isotopic labeling
results in a higher molecular weight, which allows for its differentiation in mass spectrometry-
based assays.

Physicochemical and Analytical Data

The following tables summarize the key quantitative data for L-5-Hydroxytryptophan-d3 and its
non-labeled analog, L-5-Hydroxytryptophan.
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Property L-5-Hydroxytryptophan-d3  L-5-Hydroxytryptophan

Synonyms L-5-HTP-d3, Oxitriptan-d3 L-5-HTP, Oxitriptan

CAS Number 1276197-29-5 4350-09-8

Molecular Formula C11HoD3N203[4] C11H12N203[5][6]

Molecular Weight 223.24 g/mol [4] 220.22 g/mol [5]

Appearance Gray to dark gray solid[4] White to faint beige powder or
crystals[7]

Purity (HPLC) >99.35%][4] >98% (TLC)[8]

Isotopic Enrichment >98.54%][4] N/A

Solubility and Storage

Condition

L-5-Hydroxytryptophan-d3

L-5-Hydroxytryptophan

Solubility

DMSO: 10 mg/mL (44.79 mM)
[9]

DMSO: 10 mg/mL[5]

Storage (Powder)

-20°C for 3 years, 4°C for 2
years[4]

2-8°C[8]

Storage (In Solvent)

-80°C for 6 months, -20°C for 1

month[4]

-80°C for 1 year[9]

Biological Context: The Serotonin Synthesis

Pathway

L-5-Hydroxytryptophan is a critical intermediate in the biosynthesis of serotonin (5-

hydroxytryptamine, 5-HT), a key neurotransmitter involved in the regulation of mood, sleep,
appetite, and other physiological processes.[8][10] The synthesis begins with the essential
amino acid L-tryptophan, which is hydroxylated to form L-5-HTP by the enzyme tryptophan
hydroxylase. Subsequently, L-5-HTP is decarboxylated by aromatic L-amino acid

decarboxylase (AADC) to yield serotonin.[8][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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